Cas no 73532-70-4 (3-Cyclopentene-1-acetaldehyde, 2-formyl-α,3-dimethyl-, (1S,2R)-)

73532-70-4 structure
Product name:3-Cyclopentene-1-acetaldehyde, 2-formyl-α,3-dimethyl-, (1S,2R)-
CAS No:73532-70-4
MF:C10H14O2
MW:166.216963291168
CID:574443
3-Cyclopentene-1-acetaldehyde, 2-formyl-α,3-dimethyl-, (1S,2R)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclopentene-1-acetaldehyde,2-formyl-a,3-dimethyl-, (1S,2R)-
- 3-Cyclopentene-1-acetaldehyde,2-formyl-a,3-dimethyl-, [1S-(1a,2a)]-
- Plagiodial
- CID 101410502
- 3-Cyclopentene-1-acetaldehyde, 2-formyl-α,3-dimethyl-, (1S,2R)-
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- Inchi: 1S/C10H14O2/c1-7-3-4-9(8(2)5-11)10(7)6-12/h3,5-6,8-10H,4H2,1-2H3
- InChI Key: SSICLPRUDVLZGR-UHFFFAOYSA-N
- SMILES: O=CC1C(C)=CCC1C(C=O)C
Computed Properties
- Exact Mass: 166.099
- Monoisotopic Mass: 166.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1
Experimental Properties
- Density: 1.065±0.06 g/cm3(Predicted)
- Boiling Point: 254.6±33.0 °C(Predicted)
3-Cyclopentene-1-acetaldehyde, 2-formyl-α,3-dimethyl-, (1S,2R)- Related Literature
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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Ling Liu,Dirk J. Broer,Patrick R. Onck Soft Matter, 2019,15, 8040-8050
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Ján Matyašovský,Tobias Stopka,Bogdan R. Brutiu,Alexandre Pinto,Martina Drescher,Nuno Maulide Chem. Sci., 2021,12, 7770-7774
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Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
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Ying-Ying Liu,Jian-Fang Ma,Jin Yang,Ji-Cheng Ma,Guang-Ju Ping CrystEngComm, 2008,10, 565-572
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